Cas no 2228804-44-0 (1,1-difluoro-2-(2-methyl-5-nitrophenyl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(2-methyl-5-nitrophenyl)propan-2-amine
• CAS No: 2228804-44-0
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 6121419
• PubChem ID: 165851134
• Update Time: 2025-10-29

1,1-difluoro-2-(2-methyl-5-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(2-methyl-5-nitrophenyl)propan-2-amine
• EN300-1943221
• 2228804-44-0

• Inchi： 1S/C10H12F2N2O2/c1-6-3-4-7(14(15)16)5-8(6)10(2,13)9(11)12/h3-5,9H,13H2,1-2H3
• InChI Key： UPROGYCBRTXXRZ-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=C(C=CC=1C)[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 230.08668395g/mol
• Monoisotopic Mass: 230.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1,1-difluoro-2-(2-methyl-5-nitrophenyl)propan-2-amine

1,1-Difluoro-2-(2-Methyl-5-Nitrophenyl)Propan-2-Amine: A Comprehensive Overview

The compound 1,1-difluoro-2-(2-methyl-5-nitrophenyl)propan-2-amine (CAS No. 228804440) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a difluorinated propanamine backbone with a substituted phenyl group. The presence of the nitro group and methyl substituent on the phenyl ring introduces distinct electronic and steric properties, making it a valuable molecule for research and industrial applications.

Recent studies have highlighted the potential of 1,1-difluoro-2-(2-methyl-5-nitrophenyl)propan-2-amine in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its ability to act as a building block for constructing functional polymers with tailored properties. For instance, its fluorinated nature enhances thermal stability and chemical resistance, making it suitable for high-performance applications such as aerospace materials and electronic devices.

The synthesis of 1,1-difluoro-2-(2-methyl-5-nitrophenyl)propan-2-amine involves a multi-step process that combines nucleophilic substitution and aromatic substitution reactions. The use of palladium catalysts in these reactions has been shown to improve yield and selectivity, as reported in recent publications. This optimized synthesis route has facilitated large-scale production, enabling its broader use in industrial settings.

In terms of applications, 1,1-difluoro-2-(2-methyl-5-nitrophenyl)propan-2-amine has found significant utility in pharmaceutical research. Its structure allows for the exploration of novel drug delivery systems and bioactive molecules. For example, studies have demonstrated its potential as a precursor for synthesizing bioisosteric analogs of existing drugs, which can improve pharmacokinetic profiles without altering the desired therapeutic effects.

Moreover, the compound has been investigated for its role in catalysis. Its ability to act as a chiral auxiliary in asymmetric synthesis has been reported in several recent studies. This property opens new avenues for the production of enantiomerically pure compounds, which are critical in the pharmaceutical and agrochemical industries.

From an environmental perspective, 1,1-difluoro-2-(2-methyl-5-nitrophenyl)propan-2-amine has been studied for its biodegradability and environmental impact. Recent research indicates that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in natural ecosystems. This information is crucial for assessing its safety and sustainability in industrial applications.

In conclusion, 1,1-difluoro-2-(2-methyl-5-nitrophenyl)propan-2-amine (CAS No. 228804440) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As new studies continue to uncover its potential, this compound is poised to play an even greater role in advancing scientific and technological innovations.